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Compound of Interest

Compound Name: Perfluorobutylsulfonyl fluoride

Cat. No.: B146102

For Researchers, Scientists, and Drug
Development Professionals

Perfluorobutylsulfonyl fluoride (NfF), a prominent member of the per- and polyfluoroalkyl
substances (PFAS) family, is a cornerstone reagent in modern organic synthesis. Its unique
electronic properties, conferred by the perfluorinated butyl chain, render it a valuable tool for
the introduction of the nonafluorobutanesulfonyl (nonaflate) group into a wide array of
molecules. This guide provides a comprehensive overview of its chemical structure, stability,
and reactivity, with a focus on its practical applications in research and development.

Chemical Structure and Identification

Perfluorobutylsulfonyl fluoride is a colorless, volatile liquid.[1] It is characterized by a four-
carbon perfluorinated chain attached to a sulfonyl fluoride group. This structure provides a
unique combination of high stability and controlled reactivity.

Below is the two-dimensional chemical structure of Perfluorobutylsulfonyl Fluoride:

Fig. 1: Chemical Structure of Perfluorobutylsulfonyl Fluoride

Table 1: Chemical Identifiers
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Identifier

Value

Preferred IUPAC Name

1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonyl
fluoride[1]

CAS Number

375-72-4[1][2]

Molecular Formula

C4F1002S[1]

Linear Formula

CF3(CF2)3S02F[2]

SMILES String

FC(R)(FIC(R)(F)C(R)(F)C(F)(F)S(F)(=0)=0[2]

InChl Key

LUYQYZLEHLTPBH-UHFFFAOYSA-N[1][2]

Physicochemical Properties

Perfluorobutylsulfonyl fluoride is immiscible with water but soluble in common organic

solvents.[1] Its key physical and chemical properties are summarized in the table below.

Table 2: Physicochemical Data

Property Value

Molar Mass 302.09 g/mol [1][2]
Density 1.682 g/mL at 25 °C[1][2]
Boiling Point 64-66 °C[1][2]

Melting Point <-120 °C[1]

Refractive Index

n20/D 1.3[2]

Vapor Pressure

~1.3 kPa at 25°C[3]

Chemical Stability and Handling

A defining feature of perfluorobutylsulfonyl fluoride is its remarkable stability, particularly

when compared to other sulfonylating agents like triflic anhydride.[1] This stability is attributed
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to the strong carbon-fluorine bonds and the electron-withdrawing nature of the perfluoroalkyl
chain.[3][4]

Key Stability Characteristics:

Thermal Stability: It can undergo slow decomposition at temperatures above 200°C.[3]
e pH Stability: It is stable in aqueous solutions with a pH below 12.[1]

o Chemical Resistance: The compound is resistant to strong acids, bases, and oxidizing
agents.[3] However, it can be hydrolyzed by barium hydroxide to form barium nonaflate,
which can then be converted to perfluorobutanesulfonic acid.[1]

o Storage: It should be stored in a tightly closed container in a dry, well-ventilated place, away
from moisture, heat sources, and strong nucleophiles.[5][6] The shelf life in unopened
original containers is reported to be two years.[5]

Decomposition:

While highly stable, under certain conditions, such as high temperatures or in the presence of
strong Lewis acids, perfluorobutylsulfonyl fluoride can decompose.[3] The hydrolysis
product, perfluorobutanesulfonic acid (PFBS), is a persistent organic pollutant.[3]

Reactivity and Synthetic Applications

Perfluorobutylsulfonyl fluoride serves as a key reagent for introducing the
nonafluorobutanesulfonate (nonaflate) group, which is an excellent leaving group in various
organic transformations.[1]

General Reactivity:

The fluoride leaving group on the sulfur atom is readily displaced by a range of nucleophiles.[1]
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Fig. 2: General Reaction of NfF with Nucleophiles

Key Reactions:
e With Amines: Reacts to form sulfonamides.[1]

o With Phenoxides: Forms aryl nonaflates, which are valuable electrophiles in palladium-
catalyzed cross-coupling reactions.[1]

» With Enolates: Produces alkenyl nonaflates.[1]

Aryl nonaflates, derived from perfluorobutylsulfonyl fluoride, are often preferred over their
triflate counterparts due to their reduced susceptibility to hydrolysis.[1]

Experimental Protocols
Purification of Commercial Perfluorobutylsulfonyl Fluoride:

Commercial preparations of NfF may contain perfluorosulfolane as an impurity.[1] The following
protocol can be used for its purification.
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Fig. 3: Workflow for the Purification of NfF

Synthesis of Bis-nonafluorobutanesulfonimide (Nf2NH):

Perfluorobutylsulfonyl fluoride is a precursor for the synthesis of the superacidic bis-
nonafluorobutanesulfonimide.[1]

» Reaction: React NfF with ammonium chloride in acetonitrile in the presence of triethylamine.

e Product: This yields the triethylammonium salt of bis-nonafluorobutanesulfonimide in high
yield (97%).[1]

e Salt Exchange: The corresponding potassium salt can be obtained by treating a methanolic
solution of the triethylammonium salt with KOH.[1]
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e Acid Formation: The free acid is obtained by ion exchange chromatography of the
triethylammonium salt.[1]

Conclusion

Perfluorobutylsulfonyl fluoride is a highly stable and versatile reagent that plays a crucial
role in the synthesis of complex fluorinated molecules. Its robust nature, combined with its well-
defined reactivity, makes it an indispensable tool for researchers in pharmaceuticals, materials
science, and organic synthesis. Understanding its chemical structure, stability, and handling
requirements is paramount for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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